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Compound of Interest

Compound Name: Elaiomycin

Cat. No.: B1233496

Essential Safety and Handling Guide for Elaiomycin

Disclaimer: An official Safety Data Sheet (SDS) for Elaiomycin is not readily available. The
following guidance is based on published toxicity data for Elaiomycin and best practices for
handling potent, cytotoxic, and carcinogenic compounds. Always consult with your institution's
Environmental Health and Safety (EHS) department before working with this substance.

Elaiomycin is an antimicrobial compound with known carcinogenic properties, necessitating
stringent safety protocols to minimize exposure. This guide provides essential information for
researchers, scientists, and drug development professionals on its safe handling, necessary
personal protective equipment (PPE), and proper disposal.

Hazard Summary & Quantitative Data

Elaiomycin is a pale yellow oil that is sparingly soluble in water but soluble in most common
organic solvents. It is stable in air and in neutral or slightly acidic aqueous solutions[1].
Crucially, studies have demonstrated its carcinogenicity and toxicity. In animal studies,
Elaiomycin has been shown to cause liver damage in mice and guinea pigs[1]. In rats, doses
greater than 40 mg/kg resulted in liver necrosis, death, and the development of various
tumors[1][2].
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Property Data Reference
Chemical Formula C13H26N203 [3114]

Molar Mass 258.362 g-mol—* [4]
Appearance Pale yellow oil [1]

Sparingly soluble in water;
Solubility Soluble in most common [1]

organic solvents

Stable to air; Stable in neutral
Stability or slightly acidic agueous [1]

solutions

- Carcinogenic activity
reported.[1][2]- Caused liver
damage in mice and guinea
pigs.[1]- Doses >40 mg/kg
Toxicity caused liver necrosis and [1112]
death in young rats.[1]-
Induced various tumors
(kidney, liver, brain, etc.) in rats
at doses of 10-40 mg/kg.[1]

Operational and Disposal Plans

A meticulous, step-by-step approach is critical to ensure safety when handling Elaiomycin.

l. Personal Protective Equipment (PPE)

Given the carcinogenic nature of Elaiomycin, a comprehensive PPE strategy is mandatory to
prevent skin and respiratory exposure.

» Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. The outer glove
should be changed immediately upon contamination or every 30-60 minutes during extended
procedures.
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o Lab Coat/Gown: A disposable, solid-front, back-closing gown made of a low-permeability
fabric is essential. Cuffs should be tucked under the outer pair of gloves.

o Eye/Face Protection: ANSI Z87-rated safety glasses with side shields are the minimum
requirement. For procedures with a splash hazard, a full-face shield worn over safety
glasses is mandatory.

» Respiratory Protection: All work with solid or concentrated Elaiomycin must be conducted in
a certified chemical fume hood to prevent inhalation of aerosols or vapors. If there is a risk of
exposure outside of a fume hood, a NIOSH-approved respirator (e.g., an N95 or higher) may
be required, subject to a risk assessment and approval by your institution's EHS.

Il. Step-by-Step Handling Protocol

1. Preparation and Weighing:

o Designate a specific area within a chemical fume hood for handling Elaiomycin.

o Before starting, assemble all necessary equipment (e.g., vials, spatulas, solvents, waste
containers).

+ When weighing, do so within the fume hood. Use a disposable weigh boat or tare the final
container directly to minimize transfer.

2. Dissolving and Diluting:

e Add solvent to the powdered compound slowly to avoid aerosolization.
« If sonication is required, ensure the vial is securely capped and sealed with paraffin film.
« All dilutions should be performed within the fume hood.

3. Experimental Use:

o Keep all containers of Elaiomycin sealed when not in immediate use.
o Conduct all procedures involving Elaiomycin within the designated area of the fume hood.
o Clearly label all solutions containing Elaiomycin with "Hazardous: Carcinogen.”

4. Decontamination:

» All non-disposable equipment that comes into contact with Elaiomycin must be
decontaminated. A common procedure involves washing with a suitable solvent (e.g.,
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ethanol) followed by a thorough rinse with soap and water. All cleaning materials must be
disposed of as hazardous waste.

» Wipe down the work surface in the fume hood with an appropriate decontaminating solution
after each use.

lll. Disposal Plan

All waste contaminated with Elaiomycin is considered hazardous chemical waste and must be
disposed of accordingly.

e Solid Waste: This includes used gloves, gowns, weigh boats, pipette tips, and any other
contaminated disposable items. Collect this waste in a dedicated, clearly labeled, leak-proof
hazardous waste container.

» Liquid Waste: Unused stock solutions, experimental media, and the first rinse from
decontaminating glassware should be collected in a sealed, properly labeled hazardous
waste container. Do not pour any Elaiomycin-containing solution down the drain[5][6].

o Sharps: Needles, syringes, or other sharps contaminated with Elaiomycin must be placed in
a designated sharps container for hazardous chemical waste.

Experimental Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of Elaiomycin, from
receipt of the compound to the final disposal of waste.
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Caption: Workflow for the safe handling and disposal of Elaiomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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